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Compound of Interest

Compound Name: L-Palmitoylcarnitine TFA

Cat. No.: B8139575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and

handling of L-Palmitoylcarnitine trifluoroacetate (TFA) for various experimental applications. L-

Palmitoylcarnitine is a critical long-chain acylcarnitine involved in fatty acid metabolism and has

been implicated in cellular signaling pathways, making its proper preparation essential for

reliable and reproducible experimental outcomes.

Product Information and Solubility
L-Palmitoylcarnitine TFA is the trifluoroacetate salt of L-Palmitoylcarnitine. The TFA salt can

influence the solubility characteristics of the molecule.

Table 1: Solubility of L-Palmitoylcarnitine Salts
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Solvent
L-
Palmitoylcarnitine
TFA

Palmitoyl-DL-
carnitine (chloride)

Notes

DMSO
100 mg/mL (194.69

mM)[1][2]
~14 mg/mL[3]

Sonication and

warming may be

required for complete

dissolution of the TFA

salt.[1][2]

Ethanol Data not available ~20 mg/mL
A potential alternative

solvent.

DMF Data not available ~20 mg/mL
A potential alternative

solvent.

Water Data not available

Slightly soluble with

warming and

sonication.

Aqueous solutions are

not recommended for

storage beyond one

day.

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of L-
Palmitoylcarnitine TFA in Dimethyl Sulfoxide (DMSO), the recommended solvent for this

compound.

Materials:

L-Palmitoylcarnitine TFA (solid)

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heating block set to 37°C

Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility,

especially for cell-based experiments.

Weighing: Accurately weigh the desired amount of L-Palmitoylcarnitine TFA powder.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., for a 100 mM stock, add the appropriate volume of DMSO to your

weighed compound).

Initial Dissolution: Vortex the solution vigorously for 1-2 minutes.

Warming and Sonication: If the compound is not fully dissolved, warm the tube at 37°C for 5-

10 minutes. Following warming, place the tube in an ultrasonic bath for 10-15 minutes to

facilitate complete dissolution.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up

to 1 month) or at -80°C for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell-Based Assays
This protocol details the dilution of the DMSO stock solution into an aqueous-based medium for

use in cell culture experiments.

Materials:

L-Palmitoylcarnitine TFA stock solution in DMSO

Sterile phosphate-buffered saline (PBS) or cell culture medium (e.g., DMEM, RPMI-1640)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8139575?utm_src=pdf-body
https://www.benchchem.com/product/b8139575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8139575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile polypropylene tubes

Procedure:

Thawing the Stock: Thaw a single aliquot of the L-Palmitoylcarnitine TFA stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your chosen aqueous buffer or

cell culture medium to achieve the final desired working concentration.

Important: To avoid precipitation, it is crucial to add the stock solution to the aqueous

buffer while vortexing to ensure rapid and even dispersion.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Final Mixing: Gently vortex the final working solution to ensure homogeneity.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

Aqueous solutions of L-Palmitoylcarnitine are not recommended for storage.

Signaling Pathways and Experimental Workflows
L-Palmitoylcarnitine is a key metabolite in fatty acid oxidation and has been shown to modulate

several cellular processes.

Role of L-Palmitoylcarnitine in Fatty Acid Metabolism
L-Palmitoylcarnitine is essential for the transport of long-chain fatty acids from the cytoplasm

into the mitochondrial matrix, where β-oxidation occurs. This process is mediated by the

carnitine shuttle system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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